Cas no 2228290-99-9 (2-(4-cyclopropyl-1,3-thiazol-5-yl)morpholine)

• Product Name: 2-(4-cyclopropyl-1,3-thiazol-5-yl)morpholine
• CAS No: 2228290-99-9
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• CID: 6264670
• PubChem ID: 165609624
• Update Time: 2025-06-10

2-(4-cyclopropyl-1,3-thiazol-5-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclopropyl-1,3-thiazol-5-yl)morpholine
• 2228290-99-9
• EN300-1745815

• Inchi： 1S/C10H14N2OS/c1-2-7(1)9-10(14-6-12-9)8-5-11-3-4-13-8/h6-8,11H,1-5H2
• InChI Key： HKCNVUZIYFIBOZ-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C1CNCCO1)C1CC1

Computed Properties

• Exact Mass: 210.08268425g/mol
• Monoisotopic Mass: 210.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.4Ų

Additional information on 2-(4-cyclopropyl-1,3-thiazol-5-yl)morpholine

Introduction to 2-(4-cyclopropyl-1,3-thiazol-5-yl)morpholine (CAS No. 2228290-99-9)

2-(4-cyclopropyl-1,3-thiazol-5-yl)morpholine, with the CAS number 2228290-99-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of morpholines, which are six-membered heterocyclic compounds containing an oxygen atom and a nitrogen atom. The presence of the cyclopropyl and thiazole moieties imparts unique chemical and biological properties to this molecule, making it a subject of extensive research.

The chemical structure of 2-(4-cyclopropyl-1,3-thiazol-5-yl)morpholine is characterized by a morpholine ring fused with a thiazole ring, which is further substituted with a cyclopropyl group. This structural arrangement confers the compound with high stability and specific binding affinities to various biological targets. The cyclopropyl group, in particular, is known for its ability to modulate the conformational flexibility and hydrophobicity of the molecule, which can influence its pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the potential of 2-(4-cyclopropyl-1,3-thiazol-5-yl)morpholine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI), making it a promising candidate for the treatment of depression and anxiety disorders. The selective binding to serotonin transporters (SERT) without significant interaction with other neurotransmitter systems suggests that it may have fewer side effects compared to traditional SSRIs.

In addition to its potential as an SSRI, 2-(4-cyclopropyl-1,3-thiazol-5-yl)morpholine has also been investigated for its anti-inflammatory properties. A study published in the Inflammation Research journal demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding opens up possibilities for its use in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(4-cyclopropyl-1,3-thiazol-5-yl)morpholine has been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that this compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Its metabolic stability and low toxicity further enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-cyclopropyl-1,3-thiazol-5-yl)morpholine in human subjects. Early results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials.

The synthesis of 2-(4-cyclopropyl-1,3-thiazol-5-yl)morpholine involves several steps, including the formation of the thiazole ring and subsequent functionalization with the cyclopropyl and morpholine groups. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. One common approach involves the reaction of 4-bromothiazole with cyclopropanecarboxylic acid followed by coupling with morpholine using standard coupling reagents.

In conclusion, 2-(4-cyclopropyl-1,3-thiazol-5-yl)morpholine (CAS No. 2228290-99-9) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical settings.